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Compound of Interest

Compound Name: Trinitroacetonitrile

Cat. No.: B13761577 Get Quote

Disclaimer: Trinitroacetonitrile (CAS No. 630-72-8) is a highly energetic and potentially

explosive compound. This document provides guidance on its safe handling and preparation

for disposal. Under no circumstances should untrained personnel attempt to neutralize or

dispose of this substance. The information provided is based on general principles for handling

hazardous and energetic materials. Always consult with your institution's Environmental Health

and Safety (EHS) department and a licensed hazardous waste disposal professional before

handling this compound.

Immediate Safety and Handling Precautions
Trinitroacetonitrile is a dangerous substance that must be handled with extreme caution in a

controlled laboratory environment. Personnel must be equipped with appropriate Personal

Protective Equipment (PPE), including but not limited to:

Flame-retardant laboratory coat

Chemical splash goggles and a face shield

Heavy-duty chemical-resistant gloves (e.g., butyl rubber or thick nitrile)

Hearing and respiratory protection may be required, based on the scale of handling.

All operations involving trinitroacetonitrile should be conducted in a certified chemical fume

hood with the sash at the lowest practical height. An emergency shower and eyewash station
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must be immediately accessible. All sources of ignition, shock, friction, and static discharge

must be eliminated from the work area.

Quantitative Data Summary
Limited publicly available data exists for trinitroacetonitrile. The following table summarizes

key known physical and chemical properties.

Property Value Source

CAS Number 630-72-8 [NIST WebBook]

Molecular Formula C₂N₄O₆ [NIST WebBook]

Molecular Weight 176.04 g/mol [NIST WebBook]

Appearance
Likely a solid or liquid at room

temp.
Inferred

Enthalpy of Formation (solid) +174 ± 1 kJ/mol [NIST WebBook]

Enthalpy of Combustion (solid) -961 ± 1 kJ/mol [NIST WebBook]

The positive enthalpy of formation is a strong indicator of the compound's energetic nature and

potential instability.

Step-by-Step Waste Preparation for Professional
Disposal
The following protocol outlines the necessary steps to safely prepare trinitroacetonitrile waste

for collection by a licensed hazardous waste disposal company.

1. Waste Identification and Segregation:

Crucially, do not mix trinitroacetonitrile with any other waste stream. This includes other
organic solvents, acids, bases, or oxidizers. Incompatible materials can lead to violent
reactions.
It should be treated as both a reactive (potentially explosive) and highly toxic waste.
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2. Container Selection and Labeling:

Use a designated, clean, and chemically compatible container. A robust container with a
pressure-releasing cap may be advisable, but consult with your EHS officer.
The container must be clearly labeled with the following information:
"Hazardous Waste"
"Trinitroacetonitrile"
CAS Number: "630-72-8"
Hazard Pictograms: Explosive, Acutely Toxic, Oxidizer.
Accumulation Start Date.

3. Safe Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste
storage area.
The storage location should be away from heat, sunlight, and any sources of ignition or
shock.
Ensure secondary containment is in place to control any potential leaks.
Restrict access to the storage area to authorized personnel only.

4. Documentation and Professional Disposal:

Maintain a detailed record of the amount of trinitroacetonitrile waste generated.
Contact your institution's EHS department or a certified hazardous waste disposal company.
Provide them with all available information on the compound, including its name, CAS
number, and any available safety data. They will provide specific instructions for packaging
and collection.[1][2]
Due to its nature as an energetic material, specialized handling and transportation will be
required.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

management and disposal of trinitroacetonitrile.
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Figure 1. Procedural workflow for the safe disposal of trinitroacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. stacks.cdc.gov [stacks.cdc.gov]

2. ethz.ch [ethz.ch]

To cite this document: BenchChem. [Proper Disposal of Trinitroacetonitrile: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13761577#trinitroacetonitrile-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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